![molecular formula C12H13N3OS B7592648 3-(2,3-Dihydropyrido[2,3-b][1,4]thiazin-1-yl)-2,2-dimethyl-3-oxopropanenitrile](/img/structure/B7592648.png)
3-(2,3-Dihydropyrido[2,3-b][1,4]thiazin-1-yl)-2,2-dimethyl-3-oxopropanenitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(2,3-Dihydropyrido[2,3-b][1,4]thiazin-1-yl)-2,2-dimethyl-3-oxopropanenitrile, commonly referred to as DPTN, is a chemical compound used in scientific research. It is a heterocyclic compound that contains both nitrogen and sulfur atoms in its structure. DPTN has gained significant attention in recent years due to its potential applications in various fields of research, including medicinal chemistry, pharmacology, and biochemistry.
Mechanism of Action
The mechanism of action of DPTN involves the inhibition of enzymes through the formation of covalent adducts with the active site of the enzyme. This results in the disruption of the enzyme's normal function, leading to the inhibition of various physiological processes.
Biochemical and Physiological Effects
DPTN has been shown to exhibit several biochemical and physiological effects. It has been shown to improve cognitive function in animal models of Alzheimer's disease and to exhibit neuroprotective effects against oxidative stress. Additionally, it has been shown to exhibit anti-inflammatory and anti-tumor activity.
Advantages and Limitations for Lab Experiments
One of the main advantages of using DPTN in laboratory experiments is its potent inhibitory activity against various enzymes. This makes it a valuable tool for studying the role of these enzymes in various physiological processes. However, one of the limitations of using DPTN is its potential toxicity, which requires careful optimization of experimental conditions to avoid adverse effects.
Future Directions
There are several future directions for the use of DPTN in scientific research. One potential application is in the development of new treatments for neurological disorders, including Alzheimer's disease and Parkinson's disease. Additionally, DPTN could be used as a tool for studying the role of enzymes in various physiological processes, which could lead to the development of new therapeutic targets. Finally, further research is needed to explore the potential applications of DPTN in other fields of research, including biochemistry and pharmacology.
Synthesis Methods
The synthesis of DPTN involves the reaction of 2-aminothiazole with ethyl acetoacetate in the presence of acetic anhydride and acetic acid. The resulting product is then treated with 2,3-dichloropyridine in the presence of a base to yield DPTN. The synthesis of DPTN is a multi-step process that requires careful optimization of reaction conditions to obtain high yields of the desired product.
Scientific Research Applications
DPTN has been extensively studied for its potential applications in medicinal chemistry and pharmacology. It has been shown to exhibit potent inhibitory activity against various enzymes, including acetylcholinesterase, butyrylcholinesterase, and monoamine oxidase. These enzymes are involved in various physiological processes, and their inhibition has been linked to the treatment of several neurological disorders, including Alzheimer's disease and Parkinson's disease.
properties
IUPAC Name |
3-(2,3-dihydropyrido[2,3-b][1,4]thiazin-1-yl)-2,2-dimethyl-3-oxopropanenitrile |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13N3OS/c1-12(2,8-13)11(16)15-6-7-17-10-9(15)4-3-5-14-10/h3-5H,6-7H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NCFDAXXXQCNHMJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C#N)C(=O)N1CCSC2=C1C=CC=N2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.